2-{[(4-Fluoro-2-methylphenyl)methyl]amino}propan-1-ol
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Description
2-{[(4-Fluoro-2-methylphenyl)methyl]amino}propan-1-ol is a secondary amino alcohol characterized by a propan-1-ol backbone with a 2-aminomethyl group substituted by a (4-fluoro-2-methylphenyl)methyl moiety.
Properties
Molecular Formula |
C11H16FNO |
|---|---|
Molecular Weight |
197.25 g/mol |
IUPAC Name |
2-[(4-fluoro-2-methylphenyl)methylamino]propan-1-ol |
InChI |
InChI=1S/C11H16FNO/c1-8-5-11(12)4-3-10(8)6-13-9(2)7-14/h3-5,9,13-14H,6-7H2,1-2H3 |
InChI Key |
CLIUGNXWJUUZIJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1)F)CNC(C)CO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-{[(4-Fluoro-2-methylphenyl)methyl]amino}propan-1-ol typically involves the reaction of 2-fluoro-4-methylaniline with appropriate reagents to introduce the amino alcohol functionality. One common method involves the Leimgruber-Batcho reaction, which is used to prepare intermediates that can be further transformed into the target compound .
Industrial Production Methods
Industrial production methods for this compound are not extensively documented, but they likely involve scalable versions of the laboratory synthetic routes, optimized for yield and purity. These methods would include careful control of reaction conditions and purification steps to ensure the quality of the final product.
Chemical Reactions Analysis
Types of Reactions
2-{[(4-Fluoro-2-methylphenyl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:
Oxidation: The amino alcohol group can be oxidized to form corresponding ketones or aldehydes.
Reduction: The aromatic ring can be reduced under specific conditions to form cyclohexane derivatives.
Substitution: The fluorine atom on the aromatic ring can be substituted with other nucleophiles under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a typical method.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOMe) or sodium ethoxide (NaOEt).
Major Products Formed
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of cyclohexane derivatives.
Substitution: Formation of substituted aromatic compounds with different functional groups replacing the fluorine atom.
Scientific Research Applications
2-{[(4-Fluoro-2-methylphenyl)methyl]amino}propan-1-ol has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Studied for its potential biological activity and interactions with various biomolecules.
Medicine: Investigated for its potential therapeutic properties, including its role as a precursor to pharmacologically active compounds.
Industry: Utilized in the production of specialty chemicals and materials with specific properties
Mechanism of Action
The mechanism of action of 2-{[(4-Fluoro-2-methylphenyl)methyl]amino}propan-1-ol involves its interaction with molecular targets such as enzymes and receptors. The amino alcohol group can form hydrogen bonds with active sites, while the fluorinated aromatic ring can participate in hydrophobic interactions. These interactions can modulate the activity of the target molecules, leading to various biological effects.
Comparison with Similar Compounds
Structural Analogues
Key structural analogues and their differences are summarized below:
Physicochemical Properties
- Stability : Compounds with electron-withdrawing groups (e.g., 4-chloro in ) may exhibit greater chemical stability under acidic conditions. The fluorine substituent in the target compound could similarly enhance stability .
- Stereochemistry: Chiral analogues (e.g., (2R)-2-(methylamino)propan-1-ol ) highlight the importance of enantiopurity in pharmacological activity, a factor relevant to the target compound if synthesized asymmetrically.
Pharmacological Implications
- Cathinone Derivatives: Analogues like 1-(4-chlorophenyl)-2-(methylamino)propan-1-ol () are structurally related to cathinones, which are known for stimulant effects via monoamine reuptake inhibition . The target compound’s fluorinated aromatic group may alter binding affinity or metabolic stability.
- Receptor Interactions: The branched structure of 2-Methyl-2-(methylamino)propan-1-ol suggests steric hindrance could limit interactions with certain receptors, a consideration for the target compound’s design.
Biological Activity
2-{[(4-Fluoro-2-methylphenyl)methyl]amino}propan-1-ol, with the molecular formula C11H16FNO and a molecular weight of 197.25 g/mol, is a compound of interest in medicinal chemistry due to its potential biological activities. The presence of a fluorine atom in its structure may enhance its interaction with biological targets, making it a candidate for therapeutic applications, particularly in treating neurological disorders and possibly other conditions.
Research indicates that 2-{[(4-Fluoro-2-methylphenyl)methyl]amino}propan-1-ol interacts with specific molecular targets, potentially influencing various biochemical pathways. The compound's structural characteristics suggest it may act as an inhibitor or modulator of certain enzymes or receptors, which is crucial for developing new therapeutic agents.
Antimicrobial Activity
Preliminary studies have demonstrated the compound's antimicrobial properties. It has shown effectiveness against various bacterial strains, including Staphylococcus aureus. The inhibition of biofilm formation and growth suggests that it could be beneficial in treating infections where biofilm development is a significant concern.
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Staphylococcus aureus | 1-8 µg/mL |
| Staphylococcus epidermidis | 1-4 µg/mL |
Anticancer Activity
In vitro studies have evaluated the anticancer potential of 2-{[(4-Fluoro-2-methylphenyl)methyl]amino}propan-1-ol against various cancer cell lines. The compound exhibited cytotoxic effects, with IC50 values indicating significant activity against HeLa and SKOV-3 cells.
| Cell Line | IC50 (µg/mL) |
|---|---|
| HeLa | <10 |
| SKOV-3 | 7.87 - 70.53 |
| MCF-7 | 11.20 - 93.46 |
Antioxidant Activity
The compound's antioxidant properties have also been investigated, revealing its potential to scavenge free radicals and reduce oxidative stress. This activity is crucial for preventing cellular damage and may contribute to its overall therapeutic profile.
Study on Antimicrobial Properties
A study published in a peer-reviewed journal highlighted the effectiveness of derivatives similar to 2-{[(4-Fluoro-2-methylphenyl)methyl]amino}propan-1-ol against clinical strains of Staphylococcus. The findings indicated that modifications to the structure could enhance antibacterial activity, particularly against resistant strains like MRSA (Methicillin-resistant Staphylococcus aureus) .
Anticancer Research
In another research effort, the compound was tested on various cancer cell lines, demonstrating promising results in inhibiting cell proliferation. The study noted that compounds with similar structural features often exhibited enhanced activity due to their ability to interact with specific molecular targets involved in cancer progression .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
